Cas no 1211216-97-5 (3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea)

• Product Name: 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea
• CAS No: 1211216-97-5
• MF: C₁₁H₈N₄O₃S
• MW: 276.271220207214
• CID: 5822778
• PubChem ID: 45550962
• Update Time: 2025-11-01

3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylurea
• 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea
• 1-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)urea
• 1211216-97-5
• F5772-9005
• AKOS024517896
• VU0519892-1

• Inchi： 1S/C11H8N4O3S/c16-10(12-8-4-2-6-19-8)13-11-15-14-9(18-11)7-3-1-5-17-7/h1-6H,(H2,12,13,15,16)
• InChI Key： BFSQJADPAZFEKW-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(C2=CC=CO2)O1)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 276.03171130g/mol
• Monoisotopic Mass: 276.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea

Comprehensive Overview of 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea (CAS No. 1211216-97-5)

The compound 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea (CAS No. 1211216-97-5) is a heterocyclic urea derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This molecule features a unique combination of furan, 1,3,4-oxadiazole, and thiophene moieties, which contribute to its diverse chemical properties and biological activities. Researchers are particularly interested in its role as a scaffold for designing novel pharmacophores and bioactive compounds.

One of the most searched questions in the field of organic chemistry is how heterocyclic compounds like 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea can be optimized for drug discovery. Recent studies highlight its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for new therapeutic candidates to address antibiotic resistance. The presence of both furan and thiophene rings in its structure enhances its π-conjugation, making it a candidate for organic electronics and photovoltaic materials.

From a synthetic perspective, the preparation of 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea involves multi-step reactions, including cyclization and urea formation. Its CAS No. 1211216-97-5 is frequently queried in chemical databases for patent research and academic studies. The compound's stability under various conditions and its solubility profile are also topics of interest, especially for researchers working on formulation development.

In the context of green chemistry, there is increasing curiosity about whether such compounds can be synthesized using eco-friendly catalysts or solvent-free methods. The 1,3,4-oxadiazole core is known for its biodegradability, which aligns with the global push toward sustainable chemical practices. Additionally, computational studies using AI-driven molecular modeling have explored its binding affinity to various biological targets, a hot topic in cheminformatics.

Another trending discussion revolves around the structure-activity relationship (SAR) of 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea. Scientists are investigating how modifications to its furan or thiophene components could enhance its bioavailability or selectivity. Such insights are critical for lead optimization in drug development pipelines. Meanwhile, material scientists are examining its thermal stability and electrochemical properties for potential use in flexible electronics.

In summary, 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea (CAS No. 1211216-97-5) represents a versatile compound with broad applicability across pharmaceuticals, materials science, and green chemistry. Its unique structural features and ongoing research make it a compelling subject for both academia and industry. As advancements in computational chemistry and synthetic methodologies continue, this compound is likely to remain a focal point for innovation.